2,6-dimethoxy-N-[3-(4-methyl-1-piperidinyl)propyl]benzamide

• IUPAC Name: 2,6-dimethoxy-N-[3-(4-methylpiperidin-1-yl)propyl]benzamide
• InChI: InChI=1S/C18H28N2O3/c1-14-8-12-20(13-9-14)11-5-10-19-18(21)17-15(22-2)6-4-7-16(17)23-3/h4,6-7,14H,5,8-13H2,1-3H3,(H,19,21)
• InChI Key: SABWYUNNHMDIIO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCCNC(=O)C2=C(C=CC=C2OC)OC
• Molecular Formula: C18H28N2O3
• Molecular Weight: 320.4 g/mol

Description

2,6-dimethoxy-N-[3-(4-methyl-1-piperidinyl)propyl]benzamide, also known as MPDPB, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

2,6-dimethoxy-N-[3-(4-methyl-1-piperidinyl)propyl]benzamide acts as a selective dopamine D3 receptor antagonist, meaning it blocks the action of dopamine at these receptors. This mechanism of action has been shown to have potential therapeutic applications in the treatment of neurological disorders such as Parkinson's disease and addiction.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, particularly in the brain. It has been shown to increase dopamine release in certain brain regions, which may be related to its potential therapeutic effects. This compound has also been shown to affect other neurotransmitter systems, such as serotonin and norepinephrine, which may contribute to its overall effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2,6-dimethoxy-N-[3-(4-methyl-1-piperidinyl)propyl]benzamide in lab experiments is its selectivity for dopamine D3 receptors, which allows for more specific and targeted investigations into the role of these receptors in various neurological disorders. However, one limitation is that this compound has been shown to have relatively low affinity for dopamine D3 receptors compared to other compounds, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research involving 2,6-dimethoxy-N-[3-(4-methyl-1-piperidinyl)propyl]benzamide. One potential area of investigation is its potential therapeutic applications in the treatment of neurological disorders such as Parkinson's disease and addiction. Another area of research could focus on developing more potent and selective dopamine D3 receptor antagonists based on the structure of this compound. Additionally, further studies could investigate the effects of this compound on other neurotransmitter systems and brain regions to gain a more comprehensive understanding of its overall effects.

Scientific Research Applications

2,6-dimethoxy-N-[3-(4-methyl-1-piperidinyl)propyl]benzamide has been used in various scientific research studies, particularly in the field of neuroscience. It has been shown to have potential applications in the study of dopamine receptors, which are involved in a range of neurological disorders such as Parkinson's disease and schizophrenia. This compound has also been used to study the effects of drugs on the brain and to investigate the mechanisms of drug addiction.